WURCS=2.0/2,2,1/[h2122h][a2122h-1b_1-5]/1-2/a2-b1

• Molecular Formula: C12H24O11
• Molecular Weight: 344.31 g/mol
• IUPAC Name: (2R,3R,4S,5S)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,4,6-pentol
• InChI: InChI=1S/C12H24O11/c13-1-4(16)7(17)8(18)5(2-14)22-12-11(21)10(20)9(19)6(3-15)23-12/h4-21H,1-3H2/t4-,5+,6-,7-,8-,9-,10+,11-,12-/m1/s1
• InChI Key: LSRAJKPAPWYOQO-VNNZMYODSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H](CO)[C@H]([C@@H]([C@@H](CO)O)O)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC(CO)C(C(C(CO)O)O)O)O)O)O)O

Description

(2R,3R,4S,5S)-5-[(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,4,6-pentol is an O-acyl carbohydrate.

Scientific Research Applications

Enhanced Representation of Carbohydrate Structures

WURCS 2.0, an updated version of the Web3 Unique Representation of Carbohydrate Structures, significantly improves the accurate representation of carbohydrate structures with varying levels of ambiguity. This update has been pivotal in handling ambiguous monosaccharide structures, particularly those with undefined ring closure or anomeric information. The ability to represent carbohydrates with atomic-level ambiguity in the backbone carbons is a major advancement. This representation is crucial for storing carbohydrate structures in literature and databases and is already being utilized by the International Glycan Structure Repository GlyTouCan (Matsubara et al., 2017).

WURCS for the Semantic Web

The development of WURCS was initially driven by the need for a linear notation system suitable for the Semantic Web. Its unique notation allows for the distinctive representation of any published glycan structure, including nonstandard monosaccharide units. This has been essential for linking life science data effectively and efficiently on the Semantic Web (Tanaka et al., 2014).

Conversion Tool for Glycan Formats

To facilitate the interpretation of WURCS, which uses a complex nomenclature, the GlycanFormatConverter was developed. This tool can convert WURCS to various IUPAC formats, thereby aiding researchers in dealing with the complexities of glycans. This development underscores the importance of WURCS in representing a wide variety of glycans for research and communication (Tsuchiya et al., 2018).

Implementation in GlycanBuilder

WURCS has been implemented in GlycanBuilder, a tool widely used by researchers for drawing glycans. The new version of GlycanBuilder, GlycanBuilder2, supports a variety of ambiguous glycans, including those from bacteria and plants. This implementation highlights the versatility of WURCS in representing diverse glycan structures and its role in facilitating glycan registration and querying in GlyTouCan (Tsuchiya et al., 2017).